Cas no 1341172-90-4 (2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide)
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide
- 2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide
- 1H-Indene-5-ethanimidamide, 2,3-dihydro-
-
- Inchi: 1S/C11H14N2/c12-11(13)7-8-4-5-9-2-1-3-10(9)6-8/h4-6H,1-3,7H2,(H3,12,13)
- InChI Key: YKNGUHHVQODYTI-UHFFFAOYSA-N
- SMILES: NC(CC1C=CC2=C(C=1)CCC2)=N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- XLogP3: 1.7
- Topological Polar Surface Area: 49.9
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376738-50mg |
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide |
1341172-90-4 | 98% | 50mg |
¥26535.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376738-100mg |
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide |
1341172-90-4 | 98% | 100mg |
¥25975.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376738-250mg |
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide |
1341172-90-4 | 98% | 250mg |
¥29106.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376738-500mg |
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide |
1341172-90-4 | 98% | 500mg |
¥30348.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376738-1g |
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide |
1341172-90-4 | 98% | 1g |
¥25315.00 | 2024-08-09 | |
| Enamine | EN300-1845642-0.05g |
2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide |
1341172-90-4 | 0.05g |
$983.0 | 2023-06-02 | ||
| Enamine | EN300-1845642-0.1g |
2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide |
1341172-90-4 | 0.1g |
$1031.0 | 2023-06-02 | ||
| Enamine | EN300-1845642-0.25g |
2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide |
1341172-90-4 | 0.25g |
$1078.0 | 2023-06-02 | ||
| Enamine | EN300-1845642-0.5g |
2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide |
1341172-90-4 | 0.5g |
$1124.0 | 2023-06-02 | ||
| Enamine | EN300-1845642-1.0g |
2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide |
1341172-90-4 | 1g |
$1172.0 | 2023-06-02 |
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide
Introduction to 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide (CAS No. 1341172-90-4)
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 1341172-90-4, has garnered attention due to its structural similarity to various bioactive molecules, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.
The molecular framework of 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide consists of a dihydronaphthalene core substituted with an acetimidamide moiety. This structural motif is particularly intriguing because it combines elements that are known to exhibit favorable pharmacokinetic properties. The presence of the dihydronaphthalene ring suggests potential interactions with biological targets, while the acetimidamide group introduces a polar functional handle that can enhance solubility and binding affinity.
In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The indene derivatives, including 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide, have been extensively studied for their role in modulating various biological pathways. For instance, related indene-based compounds have shown promise in the development of anti-inflammatory and anticancer agents. The unique electronic properties of the dihydronaphthalene ring make it an attractive scaffold for designing molecules that can interact with enzymes and receptors.
The acetimidamide functional group in 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide is particularly noteworthy due to its ability to form hydrogen bonds and coordinate with metal ions. This feature has been exploited in the design of metalloproteinase inhibitors, which are crucial in treating diseases such as cancer and autoimmune disorders. The compound’s ability to engage in multiple types of interactions makes it a versatile tool for medicinal chemists seeking to develop novel therapeutics.
Recent studies have highlighted the importance of structure-based drug design in optimizing the efficacy and selectivity of small molecule inhibitors. Computational modeling and experimental techniques have been employed to elucidate the binding modes of 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide with target proteins. These studies have revealed that the compound can adopt multiple conformations upon binding, which may contribute to its broad-spectrum activity.
The synthesis of 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide presents several challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to access this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenation have been particularly useful in constructing the dihydronaphthalene core. Additionally, modern spectroscopic techniques like NMR and mass spectrometry have enabled detailed characterization of the compound’s structural features.
The pharmacological profile of 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide is still under investigation, but preliminary data suggest that it may exhibit potent activity against several disease-related targets. For example, preclinical studies have indicated that derivatives of this compound may inhibit the activity of certain kinases involved in cancer progression. Furthermore, their ability to modulate neurotransmitter receptors has raised interest in their potential use as psychoactive agents.
The development of new drugs often involves optimizing various physicochemical properties such as solubility, bioavailability, and metabolic stability. The acetimidamide group in 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide offers opportunities for structural modifications that can enhance these properties. By altering substituents on the indene ring or modifying the acetimidamide moiety, chemists can fine-tune the compound’s behavior in biological systems.
In conclusion, 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide (CAS No. 1341172-90-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.
1341172-90-4 (2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)